4-Bromomethyl-2-fluoropyrimidine

• Molecular Formula: C5H4BrFN2
• Molecular Weight: 191.00 g/mol
• IUPAC Name: 4-(bromomethyl)-2-fluoropyrimidine
• InChI: InChI=1S/C5H4BrFN2/c6-3-4-1-2-8-5(7)9-4/h1-2H,3H2
• InChI Key: JJFQIGVGSOGXDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1CBr)F

Description

4-Bromomethyl-2-fluoropyrimidine: is a chemical compound with the following molecular formula:

$$\text{C}_5\text{H}_3\text{BrFN}$$C5​H3​BrFN

. It belongs to the class of pyrimidine derivatives and contains both bromine and fluorine atoms. The compound’s structure consists of a pyrimidine ring with a bromomethyl group and a fluorine atom attached.

Preparation Methods

There are several synthetic routes to prepare 4-bromomethyl-2-fluoropyrimidine:

• Direct Fluorination: : One method involves fluorinating 2,4-dibromopyrimidine using a fluorinating agent such as silver fluoride (AgF) or potassium fluoride (KF) . The reaction typically occurs in an organic solvent, and the product is isolated through purification techniques.

• Bromination Followed by Fluorination: : Another approach is to first brominate 2-fluoropyrimidine and then introduce the methyl group using a suitable bromomethylating agent . This sequential process yields the desired compound.

Chemical Reactions Analysis

4-Bromomethyl-2-fluoropyrimidine can participate in various chemical reactions:

• Substitution Reactions: : The bromine atom can undergo substitution reactions, leading to the introduction of different functional groups. Common reagents include nucleophiles like amines or alkoxides.

• Reduction: : The bromomethyl group can be reduced to a methyl group using reducing agents such as lithium aluminum hydride (LiAlH₄).

• Fluorination: : The fluorine atom can be replaced by other halogens or functional groups through fluorination reactions.

Scientific Research Applications

This compound finds applications in several fields:

• Medicinal Chemistry: : Researchers explore its potential as a building block for designing new drugs. Its unique structure may contribute to specific interactions with biological targets.

• Agrochemicals: : The compound’s reactivity makes it valuable for developing herbicides or fungicides.

• Materials Science: : It can serve as a precursor for functional materials, including fluorescent dyes or polymers.

Mechanism of Action

The exact mechanism by which 4-bromomethyl-2-fluoropyrimidine exerts its effects depends on its specific application. It may interact with enzymes, receptors, or cellular pathways, influencing biological processes.

Comparison with Similar Compounds

While there are related pyrimidine derivatives, the combination of bromine and fluorine in this compound sets it apart. Similar compounds include 2-bromo-4-fluoropyridine , but their distinct structures lead to different properties and applications.